(2E)-N-benzyl-3-[4-(benzyloxy)phenyl]-2-propenamide

• IUPAC Name: (E)-N-benzyl-3-(4-phenylmethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H21NO2/c25-23(24-17-20-7-3-1-4-8-20)16-13-19-11-14-22(15-12-19)26-18-21-9-5-2-6-10-21/h1-16H,17-18H2,(H,24,25)/b16-13+
• InChI Key: ZSKHNMOEFALVQE-DTQAZKPQSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C=CC2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C=C/C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C23H21NO2
• Molecular Weight: 343.4 g/mol

Description

(2E)-N-benzyl-3-[4-(benzyloxy)phenyl]-2-propenamide is a useful research compound. Its molecular formula is C23H21NO2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-benzyl-3-[4-(benzyloxy)phenyl]acrylamide is 343.157228913 g/mol and the complexity rating of the compound is 428. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymerization and Material Synthesis

N-benzyl-3-[4-(benzyloxy)phenyl]acrylamide is extensively studied in the field of polymerization. Mori, Sutoh, and Endo (2005) demonstrated the controlled polymerization of a monosubstituted acrylamide with an amino acid moiety, N-acryloyl-l-phenylalanine methyl ester (A-Phe-OMe), via reversible addition−fragmentation chain transfer (RAFT) polymerization (Mori, Sutoh, & Endo, 2005). This process was vital for creating polymers with controlled molecular weight and low polydispersity, offering significant benefits for material synthesis.

Biological and Medical Applications

A study by El‐Wakil (2006) explored the synthesis of N-(4-aminodiphenylmethane) acrylamide and its application in enhancing the mechanical properties of natural rubber. This compound acted as an effective antioxidant, improving the durability and longevity of rubber products (El‐Wakil, 2006). This research indicates potential uses in various industrial and medical applications, particularly in areas requiring durable elastomeric materials.

Supramolecular Chemistry and Material Science

Tian et al. (2010) synthesized enantiopure acrylamide derivatives and investigated their use in creating chiral stationary phases (CSPs) for chromatography. These CSPs exhibited improved performances in the chiral resolution of certain compounds, suggesting applications in enantioselective separation processes (Tian et al., 2010). This research is particularly relevant in pharmaceutical and analytical chemistry, where the separation of chiral molecules is crucial.

Chemical Synthesis and Characterization

Research by Yao et al. (2010) focused on the solubilities of N-[(4-bromo-3,5-difluorine)phenyl]acrylamide, providing essential data for industrial product and process design. This information is crucial for understanding the behavior of acrylamide derivatives in various solvents, which is important for their application in chemical synthesis (Yao et al., 2010).